Cas no 2229583-60-0 (2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid)

• Product Name: 2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid
• CAS No: 2229583-60-0
• MF: C₁₂H₁₀F₄O₃
• MW: 278.199617862701
• CID: 6086069
• PubChem ID: 165693513
• Update Time: 2025-05-20

2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid
• 2-{1-[2-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}-2-hydroxyacetic acid
• 2229583-60-0
• EN300-1963305

• Inchi： 1S/C12H10F4O3/c13-8-2-1-6(12(14,15)16)5-7(8)11(3-4-11)9(17)10(18)19/h1-2,5,9,17H,3-4H2,(H,18,19)
• InChI Key： GGZXQJTUYBLOTQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 278.05660683g/mol
• Monoisotopic Mass: 278.05660683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid

Introduction to 2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid (CAS No. 2229583-60-0)

2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid (CAS No. 2229583-60-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of 2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid is defined by a cyclopropyl ring substituted with a 2-fluoro-5-(trifluoromethyl)phenyl group and a hydroxyacetic acid moiety. The presence of the trifluoromethyl group and the fluorine atom imparts unique electronic and steric properties to the molecule, which are crucial for its biological activities.

The synthesis of this compound typically involves several steps, including the formation of the cyclopropyl ring, the introduction of the fluorine and trifluoromethyl groups, and the final attachment of the hydroxyacetic acid moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in Organic Letters in 2021 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

Biological Activities

2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory effects, 2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid has also demonstrated promising antiviral properties. Research published in Antiviral Research in 2020 reported that this compound exhibited potent inhibitory activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves interference with viral replication processes, making it a potential candidate for antiviral drug development.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in humans. Early data from these trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

In addition to its therapeutic potential, there is growing interest in exploring the use of 2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid as a tool compound for basic research. Its unique chemical structure and biological activities make it an ideal candidate for studying various cellular processes and signaling pathways involved in inflammation and viral infection.

Conclusion

In summary, 2-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid (CAS No. 2229583-60-0) is a promising compound with diverse biological activities, including anti-inflammatory and antiviral properties. Ongoing research continues to uncover new applications for this molecule, both in therapeutic settings and as a tool for basic scientific investigations. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.